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Introduction

The human leptin receptor (LEPR), also known as OB-R or CD295, is a single-pass
transmembrane protein belonging to the class | cytokine receptor family.[1] It plays a crucial
role in the regulation of body weight, metabolism, and neuroendocrine function.[2][3] Leptin, a
hormone primarily secreted by adipose tissue, binds to LEPR to initiate downstream signaling
cascades.[2][4] The LEPR gene undergoes alternative splicing to produce several isoforms,
with the long-form (LEPRDb) being the primary signaling-competent receptor.[1][5] Dysregulation
of leptin signaling is associated with obesity, insulin resistance, and other metabolic disorders.

Western blotting is a powerful technique to detect and quantify the expression of the leptin
receptor in various tissues and cell lines. This method allows researchers to study changes in
LEPR protein levels under different physiological or pathological conditions, assess the efficacy
of therapeutic interventions targeting the leptin pathway, and investigate the expression of
different LEPR isoforms.

Principle of the Method
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Western blotting involves the separation of proteins by size using sodium dodecyl sulfate-
polyacrylamide gel electrophoresis (SDS-PAGE), followed by the transfer of proteins to a solid
support membrane (e.g., PVDF or nitrocellulose). The membrane is then incubated with a
primary antibody specific to the leptin receptor. An enzyme-conjugated secondary antibody that
recognizes the primary antibody is subsequently added. Finally, a substrate is introduced that
reacts with the enzyme to produce a detectable signal, allowing for the visualization and
quantification of the leptin receptor protein.

Experimental Protocols
Materials and Reagents

o Cells or Tissues: Human cell lines (e.g., HEK293, HepG2) or tissue samples expressing the
leptin receptor.

 Lysis Buffer: RIPA buffer (Radioimmunoprecipitation assay buffer) is recommended for
efficient extraction of membrane proteins.[6][7]

o Protease and Phosphatase Inhibitors: To prevent protein degradation and
dephosphorylation.

o Protein Assay Reagent: (e.g., BCA or Bradford assay) for protein quantification.

o SDS-PAGE Gels: Acrylamide gels with a percentage suitable for separating high molecular
weight proteins (e.g., 8-10%).[8][9]

* Running Buffer: Tris-Glycine-SDS buffer.
o Transfer Buffer: Tris-Glycine buffer with methanol.
e Membranes: Polyvinylidene difluoride (PVDF) or nitrocellulose membranes.[8]

o Blocking Buffer: 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-buffered
saline with 0.1% Tween-20 (TBST).

o Primary Antibody: A validated antibody specific for human leptin receptor.
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e Secondary Antibody: Horseradish peroxidase (HRP)-conjugated anti-rabbit or anti-mouse
19G.

e Chemiluminescent Substrate: ECL (Enhanced Chemiluminescence) substrate.

e Wash Buffer: TBST (Tris-buffered saline with 0.1% Tween-20).

Detailed Methodologies

1. Sample Preparation and Protein Extraction
o For adherent cells, wash the cells twice with ice-cold PBS.

o Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to the
culture dish.[7]

o Scrape the cells and transfer the lysate to a microcentrifuge tube.[7]

» For tissue samples, homogenize the tissue in ice-cold RIPA buffer.

¢ Incubate the lysate on ice for 30 minutes with occasional vortexing.

o Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[7]
o Transfer the supernatant (protein extract) to a new tube.

2. Protein Quantification

o Determine the protein concentration of the supernatant using a BCA or Bradford protein
assay according to the manufacturer's instructions.

+ Normalize the protein concentration of all samples with lysis buffer.
3. SDS-PAGE

e Mix the protein samples with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes
to denature the proteins.[10]

e Load 20-40 ug of protein per lane into an 8-10% SDS-PAGE gel.[11]
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Run the gel in 1X running buffer at 80-120V until the dye front reaches the bottom of the gel.
[8]

. Protein Transfer

Equilibrate the gel, PVDF membrane, and filter papers in transfer buffer.

Assemble the transfer sandwich and transfer the proteins from the gel to the PVDF
membrane. A wet transfer at 100V for 90-120 minutes or a semi-dry transfer according to the
manufacturer's protocol is recommended.

. Immunoblotting

After transfer, block the membrane with 5% non-fat dry milk or 5% BSA in TBST for 1 hour at
room temperature to prevent non-specific antibody binding.[8]

Incubate the membrane with the primary anti-leptin receptor antibody diluted in blocking
buffer overnight at 4°C with gentle agitation.

Wash the membrane three times for 10 minutes each with TBST.[8]

Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking
buffer for 1 hour at room temperature.[11]

Wash the membrane three times for 10 minutes each with TBST.

. Detection

Prepare the ECL chemiluminescent substrate according to the manufacturer's instructions.
Incubate the membrane with the substrate for 1-5 minutes.

Capture the chemiluminescent signal using an imaging system or X-ray film.

Data Presentation

Table 1: Reagent and Buffer Compositions
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Reagent/Buffer Composition

50 mM Tris-HCI (pH 7.4), 150 mM NaCl, 1%
) NP-40, 0.5% sodium deoxycholate, 0.1% SDS.
RIPA Lysis Buffer N
Add protease/phosphatase inhibitors before

use.

10X Tris-Glycine-SDS Running Buffer 250 mM Tris, 1.92 M Glycine, 1% SDS.

250 mM Tris, 1.92 M Glycine. For 1L of 1X
10X Transfer Buffer buffer, use 100 ml 10X buffer, 200 ml methanol,
and 700 ml ddH20.[8]

20 mM Tris, 150 mM NacCl, 0.1% Tween-20, pH

TBST (Wash Buffer) 6

Blocking Buffer 5% non-fat dry milk or 5% BSA in TBST.

Table 2: Antibody Dilutions and Expected Band Sizes

Antibody Dilution Range Expected Band Size(s)

. . ) ~120-170 kDa (long form,
Primary Anti-Human Leptin

1:500 - 1:2000[11][12] LEPRb), ~100 kDa (short
Receptor
forms)[2]
HRP-conjugated Secondary
1:2000 - 1:10000[11][12] N/A

Antibody

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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